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Compound Name: N-(3-Hydroxyphenyl)Cinnamamide
CAS No.: 23478-25-3
Cat. No.: B3118234

Get Quote

An In-depth Technical Guide to the Core Properties of N-(3-Hydroxyphenyl)Cinnamamide

Abstract

N-(3-Hydroxyphenyl)Cinnamamide is a member of the cinnamamide family, a class of
compounds recognized for a wide array of biological activities. This technical guide provides a
comprehensive overview of its fundamental chemical and physical properties, a representative
synthetic route, and a detailed exploration of its primary mechanism of action as a potent
activator of the Nuclear factor erythroid 2-related factor 2 (Nrf2) signaling pathway. Drawing on
established methodologies, this document furnishes drug development professionals and
researchers with the foundational knowledge and detailed experimental protocols required to
investigate and harness the therapeutic potential of this compound. Special emphasis is placed
on its role in cellular defense against oxidative stress through the upregulation of endogenous
antioxidants like glutathione.

Chemical and Physical Properties

N-(3-Hydroxyphenyl)Cinnamamide is an aromatic amide derivative. Its core structure
consists of a cinnamoyl group attached to a 3-hydroxyphenyl moiety via an amide linkage. This

© 2026 BenchChem. All rights reserved. 1/14 Tech Support


https://www.benchchem.com/product/b3118234#bc-rfq
https://www.benchchem.com/product/b3118234/docs?utm_src=pdf-body#n-3-hydroxyphenyl-cinnamamide-basic-properties
https://www.benchchem.com/product/b3118234/docs?utm_src=pdf-body#n-3-hydroxyphenyl-cinnamamide-basic-properties
https://www.benchchem.com/product/b3118234/docs?utm_src=pdf-body#n-3-hydroxyphenyl-cinnamamide-basic-properties
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3118234?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

structure, particularly the a,3-unsaturated carbonyl system and the meta-positioned hydroxyl
group, is crucial for its biological activity.

Key Identifiers

A summary of the primary chemical identifiers for N-(3-Hydroxyphenyl)Cinnamamide is
presented below.

Identifier Value Reference

2E)-N-(3-Hydroxyphenyl)-3-
IUPAC Name (2E)-N-(3-Hy yp. 2 [1]
phenyl-2-propenamide

CAS Number 616227-75-9 [1]
Molecular Formula C15H13NO2 [1]
Molecular Weight 239.28 g/mol [1]

0=C(NC1=CC(0)=CC=C1)/C=
C/C2=CC=CC=C2

SMILES

Physicochemical Characteristics

Specific experimental data for N-(3-Hydroxyphenyl)Cinnamamide is not extensively reported
in the literature. However, based on the general properties of hydroxycinnamic acid derivatives,
certain characteristics can be anticipated. These compounds typically exhibit limited solubility in
aqueous media and higher solubility in organic solvents like DMSO and DMF.[2] The melting
point is expected to be that of a stable crystalline solid. For context, a structurally related
compound, N-(3-hydroxyphenyl)-3-methoxybenzamide, has a reported melting point in the
range of 108-127 °C.[3]

Synthesis and Characterization

The synthesis of N-phenyl cinnamamide derivatives is well-established in organic chemistry. A
common and reliable method involves the amide coupling of a substituted aniline with an
activated cinnamic acid derivative.

Representative Synthesis Scheme
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A standard laboratory synthesis for N-(3-Hydroxyphenyl)Cinnamamide involves the reaction
of m-coumaric acid (3-hydroxycinnamic acid) with a suitable aniline, such as 4-chloroaniline,
after activation of the carboxylic acid. The synthesis of a closely related analog, (E)-N-(4-
chlorophenyl)-3-(3-hydroxyphenyl)acrylamide, proceeds by first converting m-coumaric acid to
its acid chloride using thionyl chloride (SOCIz), followed by reaction with the aniline in the
presence of a base like triethylamine.[4]

A logical workflow for a standard synthesis is depicted below.
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Fig 1. General workflow for the synthesis of N-(3-Hydroxyphenyl)Cinnamamide.
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Structural Characterization

The identity and purity of the synthesized compound would be confirmed using standard
analytical techniques:

» Nuclear Magnetic Resonance (NMR): *H-NMR and 13C-NMR spectroscopy to confirm the
chemical structure and proton/carbon environments.[4]

e Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) to verify the exact
molecular weight and elemental composition.[4]

Biological Activity & Mechanism of Action

Cinnamic acid derivatives are noted for a range of biological activities, including antioxidant,
anti-inflammatory, and anticancer effects.[4][5] For N-(3-Hydroxyphenyl)Cinnamamide and its
close analogs, the primary mechanism underpinning its antioxidant and cytoprotective effects is
the activation of the Nrf2-ARE signaling pathway.

Nrf2-ARE Pathway Activation

The Nrf2 transcription factor is the master regulator of the cellular antioxidant response.[6]
Under normal conditions, Nrf2 is sequestered in the cytoplasm by its inhibitor, Keapl, which
targets it for degradation. Cinnamamides, possessing an a,-unsaturated carbonyl structure,
act as electrophilic Michael acceptors.[4] This feature allows them to react with cysteine
residues on Keapl, inducing a conformational change that prevents it from binding to Nrf2.[7]

Consequently, newly synthesized Nrf2 is stabilized, accumulates, and translocates to the
nucleus. Inside the nucleus, Nrf2 binds to the Antioxidant Response Element (ARE) in the
promoter regions of numerous target genes, initiating their transcription.[6][8]
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Fig 2. Mechanism of Nrf2 pathway activation by N-(3-Hydroxyphenyl)Cinnamamide.

Upregulation of Antioxidant Genes

The activation of the Nrf2-ARE pathway by N-phenyl cinnamamide derivatives leads to the
increased expression of several critical cytoprotective genes:[4][9]

 Heme Oxygenase-1 (HO-1): An enzyme that catabolizes heme into biliverdin, iron, and
carbon monoxide, exerting potent antioxidant and anti-inflammatory effects.

e NAD(P)H Quinone Dehydrogenase 1 (NQO1): A detoxifying enzyme that reduces quinones,
preventing them from participating in redox cycling and producing reactive oxygen species
(ROS).

o Glutamate-Cysteine Ligase (GCL): The rate-limiting enzyme in the synthesis of glutathione
(GSH), the most abundant endogenous antioxidant in the cell.[4]

By upregulating GCL, these compounds directly lead to an increase in cellular GSH levels,
enhancing the cell's capacity to neutralize ROS and protect against oxidative damage.[4][9]

Key Experimental Protocols

To validate the biological activity of N-(3-Hydroxyphenyl)Cinnamamide, two key assays are
indispensable: an Nrf2/ARE luciferase reporter assay to confirm pathway activation and a
glutathione assay to quantify the downstream functional outcome.
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Protocol: Nrf2/ARE Luciferase Reporter Assay

This assay provides a quantitative measure of Nrf2 transcriptional activity. It utilizes a cell line
(e.g., HepG2) stably transfected with a plasmid containing a luciferase reporter gene under the
control of an ARE-containing promoter.[8][10]

Methodology:
o Cell Seeding:

o Culture HepG2-ARE cells in MEM/EBSS medium supplemented with 10% FBS and
appropriate antibiotics.

o Seed 35,000 cells per well in a 96-well white, clear-bottom plate and incubate overnight at
37°C in a COz incubator.[10]

e Compound Treatment:
o Prepare a stock solution of N-(3-Hydroxyphenyl)Cinnamamide in DMSO.

o Create serial dilutions of the compound in growth medium to achieve final desired
concentrations (e.g., 1, 3, 5, 10 uM).[4] Include a vehicle control (DMSQO) and a positive
control (e.g., t-BHQ or Sulforaphane).

o Replace the medium in the cell plate with 50 pL of the prepared treatment media.
e Incubation:

o Incubate the plate for 16-24 hours at 37°C in a CO:z incubator.[10]
e Lysis and Luminescence Reading:

o Equilibrate the plate to room temperature.

o Add 50 puL of a luciferase assay reagent (e.g., Dual-Glo® Luciferase Assay System) to
each well.[10]

o Incubate for 10-15 minutes on a plate rocker to ensure complete cell lysis.
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o Measure the firefly luminescence using a luminometer.

o Data Analysis:

o Normalize the luciferase activity to total protein concentration or to a co-transfected Renilla
luciferase control.

o Express the results as fold change relative to the vehicle-treated control wells.

Protocol: Cellular Glutathione (GSH) Measurement
Assay

This colorimetric assay quantifies the total glutathione content within cells, providing functional
evidence of Nrf2 activation. The principle involves the reduction of 5,5'-dithiobis-(2-nitrobenzoic
acid) (DTNB) by GSH to produce a yellow-colored product (TNB), which is measured
spectrophotometrically at 412 nm.[11]

Methodology:
e Cell Culture and Treatment:

o Seed and treat cells (e.g., HepG2) with varying concentrations of N-(3-
Hydroxyphenyl)Cinnamamide for 24 hours as described in section 4.1.

o Sample Preparation (Cell Lysate):
o Collect cells (approx. 1 x 10°) by centrifugation.
o Wash the cell pellet with ice-cold PBS.

o Lyse the cells in 80 uL of ice-cold Glutathione Buffer and incubate on ice for 10 minutes.
[12]

o Add 20 pL of 5% Sulfosalicylic Acid (SSA) to deproteinate the sample. Mix well.[12]
o Centrifuge at 8,000 x g for 10 minutes at 4°C.

o Carefully collect the supernatant, which contains the glutathione.
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e Assay Procedure (96-well plate):

o

Prepare a GSH standard curve using known concentrations of GSH.

[¢]

Add 50 pL of the sample supernatant or standard to designated wells.

o

Prepare a Reaction Mix containing Assay Buffer, DTNB, and Glutathione Reductase.[13]

[e]

Add 150 pL of the Reaction Mix to each well.

(¢]

Initiate the reaction by adding NADPH solution.
o Measurement and Analysis:

o Immediately measure the absorbance at 412 nm at 15-20 second intervals for 3-5 minutes
using a microplate reader.[11][13]

o Determine the rate of TNB formation (change in absorbance per minute).

o Calculate the GSH concentration in the samples by comparing their rates to the standard

curve.

Safety and Toxicology

Specific toxicological data for N-(3-Hydroxyphenyl)Cinnamamide is not widely available.
However, cinnamic acid itself is generally regarded as having low toxicity.[5] In vitro safety
evaluations of related N-substituted cinnamamide derivatives have shown no significant
cytotoxicity to human keratinocytes, fibroblasts, or melanocytes at effective concentrations.[14]
As with any investigational compound, a full toxicological profile should be established through
standard assays, including cytotoxicity, mutagenicity (e.g., Ames test), and genotoxicity tests.

Conclusion and Future Directions

N-(3-Hydroxyphenyl)Cinnamamide is a promising small molecule with a well-defined

mechanism of action centered on the activation of the Nrf2-ARE antioxidant pathway. Its ability
to upregulate endogenous defense systems, particularly the synthesis of glutathione, makes it
an attractive candidate for further investigation in therapeutic areas where oxidative stress is a
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key pathological driver, such as neurodegenerative diseases, inflammatory conditions, and
certain liver diseases.

Future research should focus on obtaining precise physicochemical data, conducting
comprehensive ADME/Tox profiling, and evaluating its efficacy in relevant in vivo disease
models to fully elucidate its therapeutic potential.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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